5-Methylcytosine

Specification

• Description: 5-Methylcytosine is a methylated form of the nucleobase cytosine occurring predominantly in cytosine-phosphate-guanine (CpG) islands that are produced by DNA methyltransferases and may regulate gene expression. Like cytosine, the DNA sequence containing 5-methylcytosine (5-mC) is able to be replicated without error and 5-mC can pair with guanine in double stranded DNA. However, DNA sequences containing a high local concentration of 5-mC may be less transcriptionally active than areas with higher ratios of unmodified cytosine.; 5-Methylcytosine belongs to the class of organic compounds known as hydroxypyrimidines. These are organic compounds containing a hydroxyl group attached to a pyrimidine ring. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions. 5-Methylcytosine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 5-methylcytosine is primarily located in the cytoplasm. 5-Methylcytosine can be biosynthesized from cytosine. Outside of the human body, 5-methylcytosine can be found in tea. This makes 5-methylcytosine a potential biomarker for the consumption of this food product.; 5-methylcytosine is a pyrimidine that is a derivative of cytosine, having a methyl group at the 5-position. It has a role as a human metabolite. It is a member of pyrimidines and a methylcytosine. It derives from a cytosine.
• CAS No.: 130170-01-3
• Molecular Formula: C5H7N3O
• Molecular Weight: 125.13 g/mol
• IUPAC Name: 6-amino-5-methyl-1H-pyrimidin-2-one
• Standard InChI: InChI=1S/C5H7N3O/c1-3-2-7-5(9)8-4(3)6/h2H,1H3,(H3,6,7,8,9)
• Standard InChI Key: LRSASMSXMSNRBT-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CN=C(N=C1N)O
• SMILES: CC1=C(NC(=O)N=C1)N
• Canonical SMILES: CC1=C(NC(=O)N=C1)N
• Melting Point: 270°C